Cas no 2248382-38-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2248382-38-7
• MF: C₁₅H₁₂ClN₃O₄
• MW: 333.726482391357
• CID: 5877969
• PubChem ID: 165979081
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515318
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylate
• 2248382-38-7

• Inchi： 1S/C15H12ClN3O4/c1-3-10-11(12(16)18(2)17-10)15(22)23-19-13(20)8-6-4-5-7-9(8)14(19)21/h4-7H,3H2,1-2H3
• InChI Key： QMKNWSXJJBJUDM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C(CC)=NN1C

Computed Properties

• Exact Mass: 333.0516336g/mol
• Monoisotopic Mass: 333.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2248382-38-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2248382-38-7) is a specialized organic molecule with a unique structural framework. Its molecular architecture combines a pyrazole core with an isoindole-1,3-dione moiety, making it a subject of interest in pharmaceutical and agrochemical research. The presence of functional groups such as chloro, ethyl, and methyl substituents enhances its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and bioactive intermediates.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylate has surged due to their versatility in medicinal chemistry. This compound's CAS No. 2248382-38-7 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its pyrazole-4-carboxylate derivative is particularly noteworthy for its potential in modulating biological pathways, aligning with current trends in targeted therapy and precision medicine.

From a synthetic perspective, the compound's isoindole-1,3-dione segment offers stability, while the 5-chloro-3-ethyl-1-methyl-1H-pyrazole component introduces steric and electronic effects critical for binding affinity. This duality makes it a candidate for crystallography studies and computational modeling, addressing common queries about molecular docking and ligand-protein interactions. Its solubility and partition coefficient (logP) are also key parameters for researchers optimizing drug delivery systems.

Environmental and regulatory considerations are increasingly shaping the discourse around CAS No. 2248382-38-7. The compound's biodegradability and ecotoxicological profile are under scrutiny, coinciding with global emphasis on green chemistry. Analytical techniques like HPLC and LC-MS are employed to monitor its stability and degradation, addressing concerns about persistent organic pollutants (POPs)—a hot topic in environmental science.

Industrial applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylate extend beyond pharmaceuticals. Its derivatives are explored in material science for designing photoactive polymers and organic semiconductors, resonating with advancements in flexible electronics. The compound's UV absorption properties are also leveraged in sunscreen formulations, linking it to consumer health trends.

In summary, CAS No. 2248382-38-7 represents a multifaceted compound bridging medicinal chemistry, environmental sustainability, and industrial innovation. Its nomenclature—1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-chloro-3-ethyl-1-methyl-1H-pyrazole-4-carboxylate—encapsulates its complexity, while ongoing research continues to unlock its potential across interdisciplinary fields.